Cas no 24251-77-2 (2-Octanone, 3-chloro-)
2-Octanone, 3-chloro- structure
Product Name:2-Octanone, 3-chloro-
CAS No:24251-77-2
MF:C8H15ClO
MW:162.657101869583
CID:912969
PubChem ID:11105677
Update Time:2025-04-19
2-Octanone, 3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone, 3-chloro-
- 3-chlorooctan-2-one
- DTXSID50455329
- SCHEMBL254414
- 3-Chloro-2-octanone
- 2-Octanone, 3-chloro-
- 24251-77-2
-
- Inchi： 1S/C8H15ClO/c1-3-4-5-6-8(9)7(2)10/h8H,3-6H2,1-2H3
- InChI Key： HHRBJTYBMWBVFS-UHFFFAOYSA-N
- SMILES： ClC(C(C)=O)CCCCC
Computed Properties
- Exact Mass: 162.0811428g/mol
- Monoisotopic Mass: 162.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
2-Octanone, 3-chloro- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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